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Compound of Interest

Compound Name: H-HomoArg-OH.HCl

Cat. No.: B555027 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
H-HomoArg-OH.HCl, also known as L-Homoarginine hydrochloride, is an endogenous

metabolite and a specific inhibitor of liver-type alkaline phosphatase.[1][2] It is a valuable tool in

various research applications, including the study of enzyme kinetics, protein interactions, and

as a building block in peptide synthesis.[3][4] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and handling of H-HomoArg-OH.HCl stock

solutions in a laboratory setting.

Chemical and Physical Properties
A summary of the key properties of H-HomoArg-OH.HCl is provided in the table below for easy

reference.
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Property Value Reference(s)

Synonyms

L-Homoarginine hydrochloride,

(S)-2-Amino-6-

guanidinohexanoic acid

hydrochloride

[5]

Molecular Weight 224.69 g/mol

Appearance White to off-white solid powder

Solubility (in vitro)

H₂O: 100 mg/mL (445.06 mM);

sonication may be required.

DMSO: < 1 mg/mL (insoluble

or slightly soluble)

Storage (Solid)
Store at 4°C, sealed and

protected from moisture.

Storage (In Solvent)

Store at -80°C for up to 6

months or at -20°C for up to 1

month. Keep sealed and

protected from moisture.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Primary Stock
Solution in Water
This protocol describes the preparation of a high-concentration primary stock solution of H-
HomoArg-OH.HCl that can be diluted to various working concentrations.

Materials and Equipment:

H-HomoArg-OH.HCl powder

Nuclease-free or sterile ultrapure water (H₂O)

Analytical balance
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Spatula

Weighing paper or boat

Appropriate volumetric flask (e.g., 10 mL)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Pipettes and sterile filter tips

Vortex mixer

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile, nuclease-free microcentrifuge tubes for aliquots

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety First: Before starting, ensure you are wearing appropriate PPE, including a lab coat,

gloves, and safety glasses.

Calculate the Required Mass: To prepare 10 mL of a 100 mM stock solution, use the

following calculation:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.01 L × 224.69 g/mol = 0.22469 g

Therefore, you will need to weigh out approximately 224.7 mg of H-HomoArg-OH.HCl.

Weigh the Compound: On an analytical balance, carefully weigh out 224.7 mg of H-
HomoArg-OH.HCl powder and transfer it into a 15 mL conical tube or directly into the

volumetric flask.
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Dissolve the Compound:

Add approximately 8 mL of sterile ultrapure water to the tube containing the powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the tube in an ultrasonic water bath and

sonicate for 5-10 minutes, or until the solution is clear.

Adjust to Final Volume: Once the solid is completely dissolved, transfer the solution to a 10

mL volumetric flask (if not already in one). Rinse the original tube with a small amount of

water and add it to the flask to ensure a complete transfer. Carefully add water to the flask

until the bottom of the meniscus reaches the 10 mL mark.

Sterilization:

Draw the entire solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile 15 mL conical tube. This step is crucial for removing

any potential microbial contamination, especially for solutions intended for cell culture or

other sensitive applications.

Aliquot and Store:

Dispense the sterilized stock solution into smaller, single-use aliquots (e.g., 100 µL or 500

µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (100 mM), date of

preparation, and your initials.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-

term use (up to 1 month).

Note: Aliquoting is essential to prevent degradation from repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions
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Procedure:

Thaw the Stock Solution: Remove one aliquot of the 100 mM primary stock solution from the

freezer and thaw it completely at room temperature or on ice.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your experimental buffer or media using the formula: M₁V₁ = M₂V₂

M₁ = Concentration of the stock solution (100 mM)

V₁ = Volume of the stock solution to be added (unknown)

M₂ = Desired final concentration of the working solution (e.g., 1 mM)

V₂ = Final volume of the working solution (e.g., 10 mL)

Example: To make 10 mL of a 1 mM working solution:

(100 mM) × V₁ = (1 mM) × (10 mL)

V₁ = (1 mM × 10 mL) / 100 mM = 0.1 mL = 100 µL

Prepare the Working Solution: Add 100 µL of the 100 mM stock solution to 9.9 mL of your

experimental buffer or cell culture medium to get a final volume of 10 mL with a

concentration of 1 mM.

Mix and Use: Gently mix the working solution by pipetting or inverting the tube. The solution

is now ready for use in your experiment. Discard any unused working solution at the end of

the day.

Mandatory Visualizations
Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of H-HomoArg-OH.HCl stock

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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